4-chloro-N-[cyano(4-ethylphenyl)methyl]-N-methylpyridine-2-carboxamide

• IUPAC Name: 4-chloro-N-[cyano-(4-ethylphenyl)methyl]-N-methylpyridine-2-carboxamide
• InChI: InChI=1S/C17H16ClN3O/c1-3-12-4-6-13(7-5-12)16(11-19)21(2)17(22)15-10-14(18)8-9-20-15/h4-10,16H,3H2,1-2H3
• InChI Key: XCOLSZRBIZEMTJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(C#N)N(C)C(=O)C2=NC=CC(=C2)Cl
• Molecular Formula: C17H16ClN3O
• Molecular Weight: 313.8 g/mol

Description

This compound is a chemical substance with the CAS No. 2094185-66-5. It’s a part of the N-cyanoacetamides class, which are considered important precursors for heterocyclic synthesis. They are extensively used as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds.

Synthesis Analysis

The synthesis of cyanoacetamides, like our compound, can be carried out in several ways. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives. Some methods include stirring without solvent and/or heat, stirring without solvent at steam bath, and fusion.

Chemical Reactions Analysis

N-cyanoacetamides, like our compound, are known for their chemical reactivity and reactions to obtain biologically active novel heterocyclic moieties. The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions.